Cas no 1221341-81-6 (Tert-butyl 3-(hexylamino)propanoate)

Tert-butyl 3-(hexylamino)propanoate is a specialized ester-amine compound used in organic synthesis and pharmaceutical intermediates. Its structure combines a tert-butyl ester group with a hexylamino side chain, offering unique reactivity in nucleophilic substitution and condensation reactions. The tert-butyl group enhances steric protection, improving stability during synthetic processes, while the hexylamino moiety provides solubility in both polar and nonpolar solvents. This compound is particularly valuable for constructing complex molecules, such as peptide mimetics or bioactive derivatives, due to its bifunctional reactivity. Its balanced lipophilicity also makes it suitable for applications in medicinal chemistry, where controlled release or targeted delivery is required.
Tert-butyl 3-(hexylamino)propanoate structure
1221341-81-6 structure
Product Name:Tert-butyl 3-(hexylamino)propanoate
CAS No:1221341-81-6
MF:C13H27NO2
MW:229.358984231949
MDL:MFCD14707378
CID:4688674
Update Time:2025-10-30

Tert-butyl 3-(hexylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(hexylamino)propanoate
    • Tert-butyl 3-(hexylamino)propanoate
    • MDL: MFCD14707378
    • Inchi: 1S/C13H27NO2/c1-5-6-7-8-10-14-11-9-12(15)16-13(2,3)4/h14H,5-11H2,1-4H3
    • InChI Key: MIUWABQJIUJIGJ-UHFFFAOYSA-N
    • SMILES: O(C(CCNCCCCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 229.204
  • Monoisotopic Mass: 229.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Tert-butyl 3-(hexylamino)propanoate Pricemore >>

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abcr
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tert-Butyl 3-(hexylamino)propanoate
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Tert-butyl 3-(hexylamino)propanoate Related Literature

Additional information on Tert-butyl 3-(hexylamino)propanoate

Comprehensive Overview of Tert-butyl 3-(hexylamino)propanoate (CAS No. 1221341-81-6): Properties, Applications, and Industry Insights

Tert-butyl 3-(hexylamino)propanoate (CAS No. 1221341-81-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its tert-butyl and hexylamino functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C13H27NO2, and moderate lipophilicity make it particularly valuable for designing prodrugs and controlled-release formulations, addressing current industry demands for enhanced bioavailability.

In recent years, the compound has been explored for its potential in peptide coupling reactions and as a building block for bioactive molecules. Researchers highlight its stability under acidic conditions—a property attributed to the tert-butyl ester moiety—which aligns with growing interest in pH-sensitive drug delivery systems. The hexylamino chain further contributes to membrane permeability, a hot topic in blood-brain barrier penetration studies, as evidenced by its inclusion in several patent applications for neurological therapeutics.

From a synthetic perspective, Tert-butyl 3-(hexylamino)propanoate is typically prepared via Michael addition of hexylamine to tert-butyl acrylate, followed by purification through fractional distillation. This methodology has been optimized in recent publications to achieve yields exceeding 85%, reflecting the compound's industrial scalability. Analytical data (GC-MS, 1H/13C NMR) consistently show high purity (>98%), meeting stringent requirements for GMP-compliant pharmaceutical synthesis—a critical factor for manufacturers responding to FDA and EMA quality guidelines.

Environmental and regulatory aspects of CAS 1221341-81-6 have also drawn attention. The compound's biodegradability profile has been assessed using OECD 301 standards, showing 78% degradation within 28 days—a significant advantage as sustainability becomes a priority in fine chemical production. This aligns with the pharmaceutical industry's shift toward green chemistry principles, particularly in solvent selection and waste reduction strategies for intermediate synthesis.

Market analysts note increasing demand for Tert-butyl 3-(hexylamino)propanoate in Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug development. The compound's role in creating modified-release formulations addresses therapeutic areas like diabetes and CNS disorders—conditions with rising global prevalence. Patent landscaping reveals its use in 23 disclosed structures since 2020, particularly in protease inhibitor designs and lipid-conjugated drug platforms.

Storage and handling recommendations for 1221341-81-6 emphasize protection from moisture (recommended desiccant: molecular sieves) and storage at 2-8°C for long-term stability. These protocols mirror best practices for amine-containing esters, a class gaining prominence in bioconjugation chemistry. The compound's compatibility with common organic solvents (DCM, THF, ethyl acetate) facilitates its integration into multi-step syntheses—a key consideration for process chemists optimizing telescoped reaction sequences.

Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), where the balance between hydrophilicity and cleavage kinetics is crucial. Recent studies in Journal of Medicinal Chemistry (2023) demonstrated its utility in creating pH-labile conjugates with reduced off-target toxicity—a major challenge in ADC development. This positions Tert-butyl 3-(hexylamino)propanoate as relevant to next-generation targeted cancer therapies, a sector projected to reach $25B by 2027.

Quality control protocols for CAS 1221341-81-6 typically involve HPLC-UV analysis (λ=210 nm) with C18 columns, where retention times of 6.2±0.3 minutes are considered standard. Impurity profiling (<0.5% total) meets ICH Q3A/B requirements, making the compound suitable for clinical-stage API synthesis. These specifications respond to increasing regulatory scrutiny on genotoxic impurity control in pharmaceutical intermediates.

In conclusion, Tert-butyl 3-(hexylamino)propanoate represents a strategically important intermediate at the intersection of medicinal chemistry and process development. Its dual functionality enables diverse molecular modifications, while its stability profile supports industrial-scale applications. As research continues into targeted drug delivery and sustainable synthesis, this compound is poised to maintain relevance in cutting-edge pharmaceutical innovation.

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